molecular formula C18H22N2O4S B5727521 N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide

N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide

Cat. No. B5727521
M. Wt: 362.4 g/mol
InChI Key: WBDFFLZNEQPNRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide, also known as Furosemide, is a widely used diuretic drug. It is a sulfonamide derivative with a chemical formula of C12H11ClN2O5S. Furosemide is primarily used to treat hypertension, edema, and congestive heart failure. It works by inhibiting the reabsorption of sodium and chloride ions in the loop of Henle in the kidneys, leading to increased urine output.

Mechanism of Action

N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide works by inhibiting the Na+/K+/2Cl- co-transporter in the ascending limb of the loop of Henle in the kidneys. This leads to decreased reabsorption of sodium and chloride ions, which increases the osmolarity of the tubular fluid and promotes water excretion. N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide also inhibits the reabsorption of calcium and magnesium ions, which can lead to electrolyte imbalances.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide has several biochemical and physiological effects. It increases urine output and decreases blood volume, which can lead to decreased blood pressure. It also decreases the reabsorption of sodium and chloride ions, which can lead to electrolyte imbalances such as hypokalemia, hyponatremia, and hypochloremia. N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide can also cause metabolic alkalosis due to increased excretion of hydrogen ions.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide has several advantages for lab experiments. It is a well-characterized drug with a known mechanism of action and has been extensively studied in both animal and human models. N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide is also relatively inexpensive and widely available. However, N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide has some limitations for lab experiments. It can cause electrolyte imbalances, which can affect the interpretation of experimental results. N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide can also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide. One direction is to investigate the effects of N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide on other physiological processes, such as the immune system and inflammation. Another direction is to develop new derivatives of N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide with improved pharmacokinetic and pharmacodynamic properties. Additionally, N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide can be used as a tool to study the role of sodium and chloride ions in various physiological processes. Further research on N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide can lead to the development of new drugs for the treatment of hypertension, edema, and congestive heart failure.
In conclusion, N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide is a well-characterized diuretic drug that has been extensively studied in scientific research. It works by inhibiting the reabsorption of sodium and chloride ions in the loop of Henle in the kidneys, leading to increased urine output. N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide has several advantages for lab experiments, but also has some limitations. There are several future directions for the research on N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide, which can lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide can be synthesized by reacting 4-chloro-5-sulfamoylanthranilic acid with ethyl 2-(2-furyl)ethylamine in the presence of a base. The resulting product is then treated with piperidine and acetic anhydride to yield N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide. The synthesis method of N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide has been extensively studied and optimized, resulting in a high yield and purity of the product.

Scientific Research Applications

N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide has been widely used in scientific research to study the role of sodium and chloride ions in various physiological processes. It has been used to investigate the effects of diuretics on blood pressure, kidney function, and electrolyte balance. N-(2-furylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide has also been used to study the mechanisms of action of other drugs that target the loop of Henle, such as thiazide diuretics and loop diuretics.

properties

IUPAC Name

N-(furan-2-ylmethyl)-4-methyl-3-(piperidine-1-carbonyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N2O4S/c1-14-7-8-16(25(22,23)19-13-15-6-5-11-24-15)12-17(14)18(21)20-9-3-2-4-10-20/h5-8,11-12,19H,2-4,9-10,13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WBDFFLZNEQPNRT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CO2)C(=O)N3CCCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(furan-2-ylmethyl)-4-methyl-3-(piperidin-1-ylcarbonyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.